Cas no 823802-06-8 (Acetic acid, (2-phenyl-2H-1,4-benzothiazin-3(4H)-ylidene)-, ethyl ester)

• Product name: Acetic acid, (2-phenyl-2H-1,4-benzothiazin-3(4H)-ylidene)-, ethyl ester
• CAS No: 823802-06-8
• MF: C₁₈H₁₇NO₂S
• MW: 311.39808
• CID: 692829
• PubChem ID: 71418928

Acetic acid, (2-phenyl-2H-1,4-benzothiazin-3(4H)-ylidene)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (2-phenyl-2H-1,4-benzothiazin-3(4H)-ylidene)-, ethyl ester
• ethyl 2-(2-phenyl-4H-1,4-benzothiazin-3-ylidene)acetate
• Ethyl (2-phenyl-2H-1,4-benzothiazin-3(4H)-ylidene)acetate
• DTXSID70838211
• 823802-06-8

• Inchi： InChI=1S/C18H17NO2S/c1-2-21-17(20)12-15-18(13-8-4-3-5-9-13)22-16-11-7-6-10-14(16)19-15/h3-12,18-19H,2H2,1H3
• InChI Key： WFEHKNPJCOKKHQ-UHFFFAOYSA-N
• SMILES： CCOC(=O)C=C1C(SC2=CC=CC=C2N1)C3=CC=CC=C3

Computed Properties

• Exact Mass: 311.09799996g/mol
• Monoisotopic Mass: 311.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 63.6Ų